Cas no 373384-15-7 (3,4-dibromo-7-chloroquinoline)
3,4-dibromo-7-chloroquinoline structure
Product Name:3,4-dibromo-7-chloroquinoline
CAS No:373384-15-7
MF:C9H4Br2ClN
MW:321.39575958252
CID:922185
PubChem ID:2735941
Update Time:2025-04-19
3,4-dibromo-7-chloroquinoline Chemical and Physical Properties
Names and Identifiers
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- 3,4-dibromo-7-chloroquinoline
- OR6335
- 373384-15-7
- DTXSID90371034
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- Inchi: 1S/C9H4Br2ClN/c10-7-4-13-8-3-5(12)1-2-6(8)9(7)11/h1-4H
- InChI Key: CTKIMVBVZVAFNS-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C2C=C(C=CC2=1)Cl)Br
Computed Properties
- Exact Mass: 318.84000
- Monoisotopic Mass: 318.83990g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 4.41320
3,4-dibromo-7-chloroquinoline Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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